![molecular formula C15H14BrNOS B2552711 (3-Bromophenyl)(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone CAS No. 2177365-94-3](/img/structure/B2552711.png)
(3-Bromophenyl)(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound contains a bromophenyl group, a thiophenyl group, and a pyrrolidinyl group, all attached to a methanone (a type of ketone) central structure. The bromophenyl group is a phenyl ring with a bromine atom attached, the thiophenyl group is a five-membered aromatic ring containing four carbon atoms and a sulfur atom, and the pyrrolidinyl group is a five-membered ring containing four carbon atoms and a nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these groups around the methanone central structure. The bromophenyl and thiophenyl groups are likely to be planar due to the presence of conjugated pi systems, while the pyrrolidinyl group is likely to adopt a puckered conformation due to the presence of the nitrogen atom .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the bromine atom, the sulfur atom in the thiophenyl group, and the nitrogen atom in the pyrrolidinyl group. These atoms are all capable of acting as nucleophiles or electrophiles, depending on the conditions, and could participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the bromine, sulfur, and nitrogen atoms, as well as the aromatic rings and the ketone group. These features could affect its solubility, melting point, boiling point, and other physical and chemical properties .Scientific Research Applications
- Researchers have explored indole derivatives (of which our compound is one) for their antiviral potential. For instance, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited inhibitory activity against influenza A virus .
- Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives demonstrated potent antiviral effects against Coxsackie B4 virus .
- Some indole derivatives exhibit anti-inflammatory and analgesic activities. For example, (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide displayed promising anti-inflammatory effects .
Antiviral Activity
Anti-Inflammatory Properties
Mechanism of Action
Target of action
The compound “(3-Bromophenyl)(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone” contains a pyrrolidine ring and a thiophene ring. Pyrrolidine derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . Thiophene derivatives also have a wide range of biological activities .
Biochemical pathways
Many pyrrolidine and thiophene derivatives are involved in a variety of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
Many pyrrolidine and thiophene derivatives are known to have good bioavailability due to their ability to form stable non-covalent interactions with biological molecules .
Result of action
Many pyrrolidine and thiophene derivatives have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Safety and Hazards
Future Directions
The potential applications and future directions for this compound would depend on its physical and chemical properties, its reactivity, and its interactions with other substances. It could potentially be used in the development of new materials, as a building block in synthetic chemistry, or as a drug or drug precursor, among other possibilities .
properties
IUPAC Name |
(3-bromophenyl)-(3-thiophen-2-ylpyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNOS/c16-13-4-1-3-11(9-13)15(18)17-7-6-12(10-17)14-5-2-8-19-14/h1-5,8-9,12H,6-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJLNCEUUKFDMCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC=CS2)C(=O)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Bromophenyl)(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.